Cas no 62122-13-8 (Benzenesulfonyl chloride, 4-hydroxy-3,5-bis(1-methylethyl)-)
62122-13-8 structure
Product Name:Benzenesulfonyl chloride, 4-hydroxy-3,5-bis(1-methylethyl)-
CAS No:62122-13-8
MF:C12H17ClO3S
MW:276.779581785202
CID:457300
PubChem ID:45156381
Update Time:2025-04-19
Benzenesulfonyl chloride, 4-hydroxy-3,5-bis(1-methylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonyl chloride, 4-hydroxy-3,5-bis(1-methylethyl)-
- 4-hydroxy-3,5-di(propan-2-yl)benzenesulfonyl chloride
- 62122-13-8
- DTXSID90669509
- SCHEMBL11529037
- 4-Hydroxy-3,5-di(propan-2-yl)benzene-1-sulfonyl chloride
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- Inchi: 1S/C12H17ClO3S/c1-7(2)10-5-9(17(13,15)16)6-11(8(3)4)12(10)14/h5-8,14H,1-4H3
- InChI Key: GDBUGDYIAMHLPL-UHFFFAOYSA-N
- SMILES: ClS(C1C=C(C(=C(C=1)C(C)C)O)C(C)C)(=O)=O
Computed Properties
- Exact Mass: 276.05881
- Monoisotopic Mass: 276.059
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 327
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 62.8A^2
- XLogP3: 3.8
Experimental Properties
- PSA: 54.37
Benzenesulfonyl chloride, 4-hydroxy-3,5-bis(1-methylethyl)- Related Literature
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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